3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid

• Molecular Formula: C24H17FN2O4S
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C24H17FN2O4S/c25-18-6-8-19(9-7-18)26-24-27-22(28)21(32-24)13-15-4-10-20(11-5-15)31-14-16-2-1-3-17(12-16)23(29)30/h1-13H,14H2,(H,29,30)(H,26,27,28)/b21-13-
• InChI Key: OZSLOFJBZABULA-BKUYFWCQSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)C(=O)O)COC2=CC=C(C=C2)/C=C\3/C(=O)N=C(S3)NC4=CC=C(C=C4)F
• SMILES: C1=CC(=CC(=C1)COC2=CC=C(C=C2)C=C3C(=O)N=C(S3)NC4=CC=C(C=C4)F)C(=O)O
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)COC2=CC=C(C=C2)C=C3C(=O)N=C(S3)NC4=CC=C(C=C4)F

Description

3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid, also known as FTBM, is a thiazole-based compound that has shown promising results in scientific research applications.

Mechanism of Action

3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid works by inhibiting the activity of a protein called STAT3, which is involved in cell growth and survival. STAT3 is overactive in many types of cancer, which allows cancer cells to grow and divide uncontrollably. By inhibiting STAT3, 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid can slow or stop the growth of cancer cells. In addition, 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid has been shown to inhibit the activity of NF-κB, a protein that is involved in inflammation and immune responses.
Biochemical and Physiological Effects
3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid has been shown to have several biochemical and physiological effects. In addition to inhibiting STAT3 and NF-κB, 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid has been shown to decrease the expression of several genes that are involved in cancer cell growth and survival. 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid has also been shown to decrease the production of several cytokines, which are involved in inflammation and immune responses.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid in lab experiments is that it has been shown to be effective in inhibiting the growth of various types of cancer cells. In addition, 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid has been shown to have low toxicity in normal cells, which makes it a promising candidate for cancer treatment. One limitation of using 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid in lab experiments is that it is a relatively new compound, and more research is needed to fully understand its mechanisms of action and potential side effects.

Future Directions

There are several future directions for research on 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid. One area of research could focus on optimizing the synthesis method to improve the yield and purity of the compound. Another area of research could focus on identifying the specific types of cancer that are most responsive to 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid treatment. In addition, future research could investigate the potential use of 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid in combination with other cancer treatments, such as chemotherapy or radiation therapy. Finally, more research is needed to fully understand the long-term effects and potential side effects of 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid treatment.

Synthesis Methods

3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid can be synthesized using a multistep process that involves the reaction of 4-fluoroaniline with thiosemicarbazide to form 2-(4-fluoroanilino)-4-thiazolone. This intermediate is then reacted with benzyl bromide to form 2-(4-fluoroanilino)-4-(benzylthio)-1,3-thiazole. The final step involves the reaction of this intermediate with 4-[(Z)-[2-(bromomethyl)phenoxy]methyl]benzoic acid to form 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid.

Scientific Research Applications

3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid has been studied for its potential use in cancer treatment. Research has shown that 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 3-[[4-[(Z)-[2-(4-fluoroanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]phenoxy]methyl]benzoic acid has been studied for its potential use in treating inflammation and autoimmune diseases.